Cas no 2229330-38-3 (1-(5-nitrofuran-2-yl)cyclopropan-1-amine)

• Product Name: 1-(5-nitrofuran-2-yl)cyclopropan-1-amine
• CAS No: 2229330-38-3
• MF: C₇H₈N₂O₃
• MW: 168.15002155304
• CID: 6415706
• PubChem ID: 165880016
• Update Time: 2025-06-08

1-(5-nitrofuran-2-yl)cyclopropan-1-amine Chemical and Physical Properties

Names and Identifiers

• 1-(5-nitrofuran-2-yl)cyclopropan-1-amine
• EN300-1813908
• 2229330-38-3

• Inchi： 1S/C7H8N2O3/c8-7(3-4-7)5-1-2-6(12-5)9(10)11/h1-2H,3-4,8H2
• InChI Key： GFBZSDPAXVMONA-UHFFFAOYSA-N
• SMILES： O1C(=CC=C1C1(CC1)N)[N+](=O)[O-]

Computed Properties

• Exact Mass: 168.05349212g/mol
• Monoisotopic Mass: 168.05349212g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 209
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.4
• Topological Polar Surface Area: 85Ų

Additional information on 1-(5-nitrofuran-2-yl)cyclopropan-1-amine

Introduction to 1-(5-nitrofuran-2-yl)cyclopropan-1-amine (CAS No: 2229330-38-3)

1-(5-nitrofuran-2-yl)cyclopropan-1-amine is a specialized organic compound that has garnered significant attention in the field of pharmaceutical research and chemical synthesis. This compound, identified by its CAS number 2229330-38-3, belongs to a class of molecules that exhibit promising biological activities, making it a subject of intense study in medicinal chemistry. The structural features of this molecule, particularly the presence of a nitrofuran moiety linked to a cyclopropane ring, contribute to its unique chemical and pharmacological properties. Such structural motifs are often exploited in the design of novel therapeutic agents due to their ability to interact with biological targets in distinct ways.

The nitrofuran component of 1-(5-nitrofuran-2-yl)cyclopropan-1-amine is a well-known pharmacophore that has been extensively investigated for its potential antimicrobial, antiviral, and anti-inflammatory effects. The nitro group introduces electrophilic reactivity, which can be harnessed for various chemical transformations, while the furan ring provides a rigid scaffold that enhances binding affinity to biological receptors. In contrast, the cyclopropane ring introduces conformational constraints, which can influence the compound's solubility, metabolic stability, and overall bioavailability. These structural elements collectively contribute to the compound's multifaceted utility in drug discovery.

Recent advancements in synthetic chemistry have enabled the efficient preparation of 1-(5-nitrofuran-2-yl)cyclopropan-1-amine, allowing researchers to explore its pharmacological potential more thoroughly. Modern techniques such as transition-metal-catalyzed cross-coupling reactions and organometallic chemistry have streamlined the synthesis of complex fused-ring systems, making it feasible to modify this molecule further for targeted drug development. For instance, researchers have utilized palladium-catalyzed reactions to introduce diverse substituents onto the cyclopropane ring, thereby tuning its electronic and steric properties for optimal biological activity.

The biological activity of 1-(5-nitrofuran-2-yl)cyclopropan-1-amine has been explored in several preclinical studies, where it has demonstrated intriguing interactions with various biological targets. One notable area of interest is its potential as an inhibitor of enzymes involved in cancer cell proliferation. Studies have shown that compounds with similar structural motifs can disrupt key signaling pathways by binding to enzymes such as tyrosine kinases or cyclin-dependent kinases. The nitro group in 1-(5-nitrofuran-2-yl)cyclopropan-1-amine may play a critical role in these interactions by serving as a hydrogen bond acceptor or participating in electrostatic interactions with the target protein.

Additionally, the compound has shown promise in combating drug-resistant bacterial infections. The nitrofuran moiety is known for its ability to generate reactive species that can damage bacterial DNA or inhibit essential metabolic processes. This property makes it an attractive scaffold for developing novel antibiotics capable of overcoming existing resistance mechanisms. Preliminary studies have indicated that derivatives of 1-(5-nitrofuran-2-yl)cyclopropan-1-amine exhibit potent activity against Gram-positive and Gram-negative bacteria, suggesting broad-spectrum therapeutic applications.

The synthesis and characterization of 1-(5-nitrofuran-2-yl)cyclopropan-1-amine also highlight the importance of computational methods in modern drug discovery. Molecular modeling techniques have been employed to predict binding affinities and optimize lead compounds before they enter expensive wet-lab testing phases. By leveraging computational tools, researchers can rapidly screen large libraries of compounds and identify those most likely to interact effectively with biological targets. This approach not only accelerates the drug development process but also reduces costs associated with experimental trials.

In conclusion, 1-(5-nitrofuran-2-yl)cyclopropan-1-amine (CAS No: 2229330-38-3) represents a compelling example of how structural innovation in medicinal chemistry can yield compounds with significant therapeutic potential. Its unique combination of a nitrofuran and cyclopropane moiety provides a versatile platform for further chemical modification and biological exploration. As research continues to uncover new applications for this compound and its derivatives, it is likely to remain a cornerstone of pharmaceutical development efforts aimed at addressing critical unmet medical needs.